Cas no 151588-04-4 (3-methyl-4-nitro-1H-Pyrazol-1-amine)

• Product Name: 3-methyl-4-nitro-1H-Pyrazol-1-amine
• CAS No: 151588-04-4
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 99497
• PubChem ID: 14952771
• Update Time: 2025-04-18

3-methyl-4-nitro-1H-Pyrazol-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-nitro-1H-Pyrazol-1-amine
• 1H-Pyrazol-1-amine,3-methyl-4-nitro-
• 1H-Pyrazol-1-amine,3-methyl-4-nitro-(9CI)
• 151588-04-4
• 3-methyl-4-nitropyrazol-1-amine
• FT-0768626

• Inchi： 1S/C4H6N4O2/c1-3-4(8(9)10)2-7(5)6-3/h2H,5H2,1H3
• InChI Key： BNJBZMQXFRGXCD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN(N)N=C1C)=O

Computed Properties

• Exact Mass: 142.04900
• Monoisotopic Mass: 142.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• PSA: 89.66000
• LogP: 0.91790